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Compound of Interest

Compound Name: 2-Nitrosobenzoic acid

CAS No.: 612-27-1

Cat. No.: B7810448

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A note on the available

data for 2-nitrosobenzoic acid.

This guide addresses the current understanding of 2-nitrosobenzoic acid's chemical

properties and stability. It is imperative to note at the outset that, following a comprehensive

review of available scientific literature, there is a significant scarcity of in-depth technical data

for this specific compound. The majority of published research and safety information relates to

its structural isomer, 2-nitrobenzoic acid. This document will summarize the confirmed

information for 2-nitrosobenzoic acid and highlight the critical distinctions from its more

studied counterpart.

Differentiating 2-Nitrosobenzoic Acid from 2-
Nitrobenzoic Acid
It is crucial to distinguish between the "nitroso" and "nitro" functional groups, as their electronic

and steric properties impart vastly different chemical behaviors to the parent molecule.
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2-Nitrosobenzoic Acid: Contains a nitroso group (-N=O) attached to the benzene ring at the

ortho position relative to the carboxylic acid.

2-Nitrobenzoic Acid: Contains a nitro group (-NO₂) at the same position.

The difference in the oxidation state and bonding of the nitrogen atom leads to distinct

reactivity, stability, and spectroscopic characteristics. The vast majority of commercially

available data and published studies refer to 2-nitrobenzoic acid. Researchers are strongly

advised to verify the identity of their starting materials and intermediates.

Core Chemical Properties of 2-Nitrosobenzoic Acid
The available data for 2-nitrosobenzoic acid is primarily limited to its basic chemical

identifiers.

Property Value Source

Molecular Formula C₇H₅NO₃ [PubChem][1]

Molar Mass 151.12 g/mol [PubChem][1]

CAS Number 612-27-1 [PubChem][1]

Synonyms o-Nitrosobenzoic acid [PubChem][1]

Due to the lack of experimental data, information regarding its physical appearance, melting

point, boiling point, solubility, and pKa is not available in the reviewed literature.

Stability and Reactivity: An Uncharted Territory
There is a notable absence of published studies on the stability, decomposition pathways, and

specific reactivity of 2-nitrosobenzoic acid. Nitroso compounds, in general, can exhibit a

range of stabilities and are often reactive. They can participate in dimerization to form azoxy

compounds and can be sensitive to light, heat, and oxidizing or reducing agents. However,

without specific experimental validation for 2-nitrosobenzoic acid, any discussion of its

stability profile would be purely speculative.

Synthesis and Experimental Protocols
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While methods for the synthesis of various nitrosoarenes exist, specific, validated, and detailed

experimental protocols for the preparation and purification of 2-nitrosobenzoic acid are not

readily found in the public domain.

Implications for Drug Development and Research
The lack of fundamental data on 2-nitrosobenzoic acid means its potential applications in

drug development and as a research chemical are largely unexplored. Its distinct electronic

properties, compared to 2-nitrobenzoic acid, could theoretically lead to different biological

activities or make it a useful, though uncharacterized, synthetic intermediate.

Conclusion and Path Forward
For professionals in the fields of chemical research and drug development, 2-nitrosobenzoic
acid represents a molecule with a significant information gap. The fundamental chemical and

physical properties, as well as its stability profile, have not been thoroughly characterized in the

available literature.

The immediate and necessary next step for any research program intending to utilize 2-
nitrosobenzoic acid would be to perform comprehensive in-house characterization. This

would include:

Structural Verification: Unambiguous confirmation of the compound's identity using

techniques such as NMR, IR spectroscopy, and mass spectrometry.

Physicochemical Property Determination: Measurement of melting point, solubility in various

solvents, and pKa.

Stability Assessment: Systematic evaluation of its stability under various conditions (e.g.,

temperature, light, pH, and in the presence of common oxidants and reductants) using

techniques like HPLC or DSC/TGA.

Without this foundational data, any work involving 2-nitrosobenzoic acid carries a significant

degree of uncertainty. The scientific community would benefit greatly from the publication of

such fundamental characterization data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Nitrosobenzoic acid | C7H5NO3 | CID 345165 - PubChem [pubchem.ncbi.nlm.nih.gov]
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acid-a-compound-with-limited-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7810448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

